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Compound of Interest

Compound Name: Auramine O

Cat. No.: B1666133

DISCLAIMER: This document provides guidance on the proper disposal of Auramine O based
on publicly available safety information. It is not a substitute for a comprehensive
understanding of the associated risks and the regulations set forth by your institution and local
authorities. Always consult your institution's Environmental Health and Safety (EHS)
department for specific protocols and requirements.

Auramine O is a fluorescent dye and biological stain recognized for its utility in various
laboratory applications. However, it is also a hazardous chemical, classified as a suspected
carcinogen, harmful if swallowed, and a serious eye irritant.[1] Furthermore, it is toxic to aquatic
life with long-lasting effects.[1][2] Due to these hazards, meticulous adherence to proper
disposal procedures is critical to ensure the safety of laboratory personnel and the protection of
the environment.

Immediate Safety & Handling for Disposal

Before beginning any disposal-related activities, ensure all necessary safety measures are in
place. This includes both personal protective equipment (PPE) and engineering controls.

Engineering Controls:

e Chemical Fume Hood: Always handle Auramine O powder and prepare waste containers
inside a properly functioning chemical fume hood to prevent inhalation of dust.[3][4]
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» Designated Area: All work with Auramine O, including waste consolidation, should be
performed in a designated area clearly marked with warning signs indicating the presence of
a carcinogen.[4]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[2][3]

Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear tight-sealing safety goggles or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][5][6]

o Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[5]

» Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator with a P2 particulate
filter.[2][3][5]

» Protective Clothing: Wear a lab coat and other protective clothing to prevent skin exposure.

[2][3]

Hazard and Safety Summary

The following table summarizes the key hazard classifications and precautionary statements
associated with Auramine O.
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Hazard Category GHS Classification

Hazard Statement
(H-phrase)

Precautionary
Statement (P-
phrase)

Acute Oral Toxicity Category 4

H302: Harmful if

swallowed.[1]

P301+P310: IF
SWALLOWED:
Immediately call a
POISON
CENTER/doctor.[1]

Eye Irritation Category 2

H319: Causes serious

eye irritation.[1]

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Carcinogenicity Category 2

H351: Suspected of

causing cancer.[1]

P202: Do not handle
until all safety
precautions have
been read and
understood.[1]
P308+P313: IF
exposed or
concerned: Get
medical

advice/attention.[1]

Aquatic Hazard Chronic 2

H411: Toxic to aquatic

life with long lasting

P273: Avoid release to

the environment.

effects.[1]
P405: Store locked
Storage - -
up.[1][2][7]
Disposal - - P501: Dispose of
contents/container to
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an approved waste

disposal plant.[7]

Step-by-Step Disposal Protocol for Auramine O

A systematic approach is mandatory for the disposal of Auramine O and any materials
contaminated with it. Under no circumstances should Auramine O or its solutions be disposed
of down the drain or in general waste.[8][9]

Step 1: Waste Segregation

e Solid Waste: Collect all solid Auramine O waste, including unused powder, contaminated
PPE (gloves, disposable lab coats), and contaminated lab supplies (e.g., weigh boats,
pipette tips, paper towels) in a dedicated, leak-proof container.[8][10] To minimize dust, it is
advisable to dampen contaminated materials with water before placing them in the waste
container.[11]

» Liquid Waste: Collect all aqueous solutions containing Auramine O in a separate, clearly
labeled, and sealable hazardous waste container.

e Sharps: Any needles or syringes used with Auramine O must be disposed of in a designated
sharps container for hazardous waste.[8]

Step 2: Waste Container Labeling
» All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

o

[¢]

"DANGER/CAUTION — CHEMICAL CARCINOGEN"[12]

The full chemical name: "Auramine O"

[¢]

o

The specific contents and their approximate concentrations.

The date the waste was first added to the container.

o
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Step 3: Secure Storage

o Store all Auramine O waste containers in a designated and secure satellite accumulation
area.[13]

e This area should be a secondary containment unit, such as a chemical-resistant tray, to
prevent the spread of material in case of a leak.

e The storage area must be clearly marked with carcinogen warning signs.[9]
o Keep waste containers tightly closed except when adding waste.[2][13]
Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and final disposal.[9][12]

o The preferred method of disposal for carcinogenic materials is typically high-temperature
incineration in a licensed facility.[9][11][14]

o Follow all institutional procedures for requesting a waste pickup, which may include
completing a specific form.[8]

Step 5: Decontamination

» After handling and packaging waste, all surfaces and equipment must be thoroughly
decontaminated.[10]

» Wipe down benches and equipment with an appropriate cleaning agent.[8][10]

e Wash hands and arms thoroughly with soap and water immediately after completing the
disposal procedure.[10]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Auramine O waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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